Cas no 16851-98-2 (2H-Indol-2-one, 1,3-dihydro-5-methyl-3-[(4-methylphenyl)imino]-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-5-methyl-3-[(4-methylphenyl)imino]-
• CAS No: 16851-98-2
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 1349649
• PubChem ID: 135520964
• Update Time: 2025-04-20

2H-Indol-2-one, 1,3-dihydro-5-methyl-3-[(4-methylphenyl)imino]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-5-methyl-3-[(4-methylphenyl)imino]-
• 5-methyl-3-(4-methylanilino)indol-2-one
• STK396214
• DTXSID20403312
• AKOS005433748
• AKOS024349367
• 16851-98-2
• Oprea1_393019
• (3Z)-5-methyl-3-[(4-methylphenyl)imino]-1,3-dihydro-2H-indol-2-one

• Inchi： 1S/C16H14N2O/c1-10-3-6-12(7-4-10)17-15-13-9-11(2)5-8-14(13)18-16(15)19/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： IWYBNHMNMZRIAW-UHFFFAOYSA-N
• SMILES： O=C1/C(/C2C=C(C)C=CC=2N1)=N\C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.5Ų